2-methoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide hydrochloride

• IUPAC Name: 2-methoxy-N-(2-pyrrolidin-1-ylethyl)benzamide;hydrochloride
• InChI: InChI=1S/C14H20N2O2.ClH/c1-18-13-7-3-2-6-12(13)14(17)15-8-11-16-9-4-5-10-16;/h2-3,6-7H,4-5,8-11H2,1H3,(H,15,17);1H
• InChI Key: QDUHJPFPKISSRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCCN2CCCC2.Cl
• Molecular Formula: C14H21ClN2O2
• Molecular Weight: 284.78 g/mol

Description

2-methoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide hydrochloride, commonly referred to as MPHB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. MPHB is a psychoactive drug that belongs to the class of benzamides and is structurally similar to the well-known drug, MDMA (3,4-methylenedioxymethamphetamine).

Scientific Research Applications

MPHB has been studied extensively for its potential applications in various areas of scientific research. One of the most promising applications of MPHB is in the field of neuroscience, where it has been shown to have significant effects on the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. MPHB has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.

Mechanism of Action

The mechanism of action of MPHB involves the inhibition of the reuptake of neurotransmitters such as dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, which in turn leads to the psychoactive effects of the drug.
Biochemical and Physiological Effects:
MPHB has been shown to have significant biochemical and physiological effects on the body. These effects include increased heart rate, blood pressure, and body temperature, as well as changes in mood, perception, and cognition. MPHB has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPHB in lab experiments is its ability to modulate the release of neurotransmitters, which makes it a useful tool for studying the neurochemistry of the brain. However, one of the limitations of using MPHB in lab experiments is its potential for abuse and addiction, which may limit its use in certain research settings.

Future Directions

There are several future directions for the study of MPHB. One potential direction is the development of new drugs based on the structure of MPHB that may have improved efficacy and fewer side effects. Another potential direction is the investigation of the long-term effects of MPHB on the brain and the body, which may have important implications for its use in the treatment of psychiatric disorders. Additionally, the study of the pharmacokinetics and pharmacodynamics of MPHB may lead to a better understanding of its mechanism of action and potential therapeutic applications.